Cas no 1022675-44-0 (2-[({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one)

• Product Name: 2-[({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one
• CAS No: 1022675-44-0
• MF: C₂₃H₁₆FN₅OS
• MW: 429.469446182251
• CID: 6368398
• PubChem ID: 3685290
• Update Time: 2025-06-03

2-[({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one
• 4H-Pyrido[1,2-a]pyrimidin-4-one, 2-[[[4-[(4-fluorophenyl)amino]-2-quinazolinyl]thio]methyl]-
• 2-(((4-((4-fluorophenyl)amino)quinazolin-2-yl)thio)methyl)-4H-pyrido[1,2-a]pyrimidin-4-one
• AKOS026700036
• F0919-6834
• 2-[[4-(4-fluoroanilino)quinazolin-2-yl]sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one
• 1022675-44-0

• Inchi： 1S/C23H16FN5OS/c24-15-8-10-16(11-9-15)26-22-18-5-1-2-6-19(18)27-23(28-22)31-14-17-13-21(30)29-12-4-3-7-20(29)25-17/h1-13H,14H2,(H,26,27,28)
• InChI Key： GAWVZIOHWWHKST-UHFFFAOYSA-N
• SMILES： C12C=CC=CN1C(=O)C=C(CSC1=NC(NC3=CC=C(F)C=C3)=C3C(=N1)C=CC=C3)N=2

Computed Properties

• Exact Mass: 429.10595949g/mol
• Monoisotopic Mass: 429.10595949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.8Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 642.6±65.0 °C(Predicted)
• pka: 5.06±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-[({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one

Professional Introduction to Compound with CAS No. 1022675-44-0 and Product Name: 2-[({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one

The compound with the CAS number 1022675-44-0 and the product name 2-[({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, featuring multiple fused rings and functional groups, makes it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure is a pyrido[1,2-a]pyrimidinone core, which is a well-known scaffold in medicinal chemistry. Pyrido[1,2-a]pyrimidines are known for their biological activity and have been extensively studied for their roles in various pharmacological pathways. The presence of a quinazoline moiety further enhances the biological potential of this compound. Quinazolines are another class of heterocycles that have shown significant promise in the development of anticancer, antiviral, and anti-inflammatory agents.

The 4-fluorophenyl)amino group attached to the quinazoline ring introduces a fluorine atom, which is a common substitution pattern in drug molecules. Fluorine atoms can significantly influence the pharmacokinetic properties of a drug, including its metabolic stability, solubility, and binding affinity. The introduction of fluorine can also enhance the metabolic resistance of a compound, making it more suitable for long-term therapeutic use.

The sulfanyl)methyl group in the structure adds another layer of complexity and potential biological activity. Sulfanyl groups are known to participate in various biochemical reactions and can influence the interactions of a molecule with biological targets. The presence of this group may contribute to the compound's ability to modulate specific enzymatic or receptor interactions, which is crucial for its therapeutic efficacy.

Recent research in the field of heterocyclic chemistry has highlighted the importance of such multifunctional compounds. The combination of different heterocyclic scaffolds and functional groups can lead to novel pharmacological activities that may not be achievable with simpler molecules. This compound exemplifies the strategic design approach used in modern drug discovery, where multiple structural elements are integrated to achieve desired biological outcomes.

In terms of biological activity, preliminary studies suggest that this compound may exhibit properties relevant to several therapeutic areas. The pyrido[1,2-a]pyrimidinone core and quinazoline moiety are particularly interesting as they have been associated with various biological functions. For instance, quinazolines are known to interact with kinases and other enzymes involved in cell signaling pathways. The pyrido[1,2-a]pyrimidinone core has also been linked to activities against viruses and bacteria.

The fluorophenyl)amino group may contribute to the compound's ability to interact with specific amino acid residues in target proteins, enhancing its binding affinity. This could be particularly important for drugs designed to inhibit enzymes or receptors that play critical roles in disease pathways. Additionally, the sulfanyl)methyl group could influence the compound's solubility and metabolic stability, factors that are crucial for its absorption, distribution, metabolism, and excretion (ADME) properties.

Advances in computational chemistry have enabled researchers to predict the biological activity of complex molecules like this one with greater accuracy. Molecular modeling techniques can help identify potential binding sites on biological targets and predict how different functional groups will interact with these sites. These predictions can then be validated through experimental studies, providing a more efficient route to drug discovery.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yields and purity. Each step must be optimized to minimize side reactions and byproducts. The successful synthesis not only demonstrates the synthetic chemist's skill but also provides material for further biological testing.

In conclusion, 2-[({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one is a structurally complex molecule with significant potential for therapeutic applications. Its unique combination of heterocyclic scaffolds and functional groups makes it an intriguing candidate for further research. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the development of new treatments for various diseases.